Cas no 1379371-56-8 (3-(Bromomethyl)-4-fluorobenzaldehyde)

• Product Name: 3-(Bromomethyl)-4-fluorobenzaldehyde
• CAS No: 1379371-56-8
• MF: C₈H₆BrFO
• MW: 217.035045146942
• MDL: MFCD18378686
• CID: 4595311
• Update Time: 2025-10-29

3-(Bromomethyl)-4-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-fluorobenzaldehyde
• Benzaldehyde, 3-(bromomethyl)-4-fluoro-

• MDL： MFCD18378686
• Inchi： 1S/C8H6BrFO/c9-4-7-3-6(5-11)1-2-8(7)10/h1-3,5H,4H2
• InChI Key： OVAXWLRUSWUXAM-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(F)C(CBr)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 3-(Bromomethyl)-4-fluorobenzaldehyde

3-(Bromomethyl)-4-fluorobenzaldehyde: A Comprehensive Overview

3-(Bromomethyl)-4-fluorobenzaldehyde is a versatile organic compound with the CAS registry number 1379371-56-8. This compound is characterized by its unique structure, which combines a bromomethyl group (-CH2Br) and a fluorine atom (-F) attached to a benzaldehyde backbone. The presence of these substituents imparts distinct chemical properties, making it a valuable molecule in various fields of chemistry, including organic synthesis, material science, and pharmacology.

The synthesis of 3-(Bromomethyl)-4-fluorobenzaldehyde typically involves multi-step reactions, often starting from fluorobenzaldehyde derivatives. The introduction of the bromomethyl group is achieved through alkylation or substitution reactions, depending on the specific conditions and reagents used. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing purity levels.

One of the most notable applications of 3-(Bromomethyl)-4-fluorobenzaldehyde is in the field of organic synthesis. Its bromomethyl group serves as an excellent leaving group, facilitating nucleophilic substitutions and enabling the construction of diverse carbon frameworks. For instance, this compound has been widely used as an intermediate in the synthesis of heterocyclic compounds, which are crucial components in pharmaceuticals and agrochemicals.

Recent studies have highlighted the potential of 3-(Bromomethyl)-4-fluorobenzaldehyde in materials science. Researchers have explored its use as a precursor for the synthesis of advanced polymers and nanoparticles. The fluorine substituent enhances the thermal stability and electronic properties of these materials, making them suitable for applications in electronics and energy storage systems.

In pharmacology, 3-(Bromomethyl)-4-fluorobenzaldehyde has shown promise as a lead compound for drug development. Its ability to undergo various transformations allows for the creation of bioactive molecules with potential anti-cancer, anti-inflammatory, or anti-microbial properties. Collaborative efforts between chemists and biologists have led to the identification of several derivatives that exhibit promising biological activities.

The chemical stability and reactivity of 3-(Bromomethyl)-4-fluorobenzaldehyde make it an ideal candidate for further exploration in green chemistry initiatives. Scientists are investigating its use in environmentally friendly reaction pathways that minimize waste and reduce energy consumption. These efforts align with global sustainability goals and underscore the importance of this compound in modern chemical research.

In conclusion, 3-(Bromomethyl)-4-fluorobenzaldehyde (CAS No. 1379371-56-8) is a multifaceted organic compound with significant potential across various scientific domains. Its unique structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as a key player in future innovations within chemistry and related fields.